2-Chloro-N-(6-morpholino-3-pyridyl)propanamide

• Molecular Formula: C12H16ClN3O2
• Molecular Weight: 269.73 g/mol
• IUPAC Name: 2-chloro-N-(6-morpholin-4-ylpyridin-3-yl)propanamide
• InChI: InChI=1S/C12H16ClN3O2/c1-9(13)12(17)15-10-2-3-11(14-8-10)16-4-6-18-7-5-16/h2-3,8-9H,4-7H2,1H3,(H,15,17)
• InChI Key: HUHGLVUSVSHHHB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CN=C(C=C1)N2CCOCC2)Cl

Description

2-Chloro-N-(6-morpholino-3-pyridyl)propanamide is a chemical compound known for its unique structure and potential applications in various fields. It consists of a chloro group, a morpholino group, and a pyridyl group attached to a propanamide backbone. This compound is of interest due to its potential use in scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-N-(6-morpholino-3-pyridyl)propanamide typically involves the reaction of 6-morpholino-3-pyridinecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-chloropropanamide under controlled conditions to yield the desired product. The reaction conditions often include the use of anhydrous solvents and inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity product.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-N-(6-morpholino-3-pyridyl)propanamide can undergo various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with other nucleophiles.

• **Oxid